Cas no 1804502-36-0 (2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile)
2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile
-
- Inchi: 1S/C9H7F3N2O/c1-6-4-8(15-9(10,11)12)7(2-3-13)5-14-6/h4-5H,2H2,1H3
- InChI Key: JQXRBJDPDJNKPM-UHFFFAOYSA-N
- SMILES: FC(OC1=CC(C)=NC=C1CC#N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 258
- XLogP3: 2.1
- Topological Polar Surface Area: 45.9
2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026002136-250mg |
2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile |
1804502-36-0 | 97% | 250mg |
$680.00 | 2022-04-02 | |
| Alichem | A026002136-500mg |
2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile |
1804502-36-0 | 97% | 500mg |
$1,068.20 | 2022-04-02 | |
| Alichem | A026002136-1g |
2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile |
1804502-36-0 | 97% | 1g |
$1,596.00 | 2022-04-02 |
2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile
Introduction to 2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1804502-36-0)
2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1804502-36-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.
The chemical structure of 2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile features a pyridine ring substituted with a methyl group at the 2-position, a trifluoromethoxy group at the 4-position, and an acetonitrile group at the 5-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an intriguing candidate for further investigation.
Recent studies have highlighted the potential of 2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile could be a valuable lead compound for the development of new anti-inflammatory drugs.
In addition to its anti-inflammatory properties, 2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile has also shown promise in cancer research. A 2022 study in the European Journal of Medicinal Chemistry demonstrated that this compound selectively inhibits the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.
The trifluoromethoxy group in 2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile plays a crucial role in enhancing its biological activity. Fluorinated compounds are known for their improved metabolic stability and pharmacokinetic properties, which can enhance their therapeutic efficacy and reduce side effects. The presence of this group also contributes to the compound's lipophilicity, facilitating its cellular uptake and distribution.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile in various disease models. Preliminary results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for further clinical development.
In conclusion, 2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1804502-36-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.
1804502-36-0 (2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)